ethyl 3-oxo-4-[(1-phenyl-1H-tetrazol-5-yl)thio]butanoate

• IUPAC Name: ethyl 3-oxo-4-(1-phenyltetrazol-5-yl)sulfanylbutanoate
• InChI: InChI=1S/C13H14N4O3S/c1-2-20-12(19)8-11(18)9-21-13-14-15-16-17(13)10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
• InChI Key: SNZXWTBGSXLIKU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(=O)CSC1=NN=NN1C2=CC=CC=C2
• Molecular Formula: C13H14N4O3S
• DSSTOX Substance ID: DTXSID401201998
• Molecular Weight: 306.34 g/mol
• CAS RN: 877052-30-7

Description

Synthesis Analysis

The synthesis of tetrazole derivatives, such as ethyl 3-oxo-4-[(1-phenyl-1H-tetrazol-5-yl)thio]butanoate, can be approached in eco-friendly ways. These include the use of water as a solvent, moderate conditions, non-toxic methods, easy extractions, easy setup, and low cost, with good to excellent yields.

Chemical Reactions Analysis

Tetrazoles, like the one in the compound , can react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat. They can also undergo reactions with a few active metals to produce new compounds, which can be explosive when exposed to shocks.

Scientific Research Applications

Environmental Fate and Biodegradation

• Studies on similar compounds, such as ethyl tert-butyl ether (ETBE) and methyl tert-butyl ether (MTBE), focus on their environmental fate, highlighting their biodegradability and effects on aquatic life. These studies suggest that compounds with similar structures might share properties like volatility, solubility, and potential for rapid biodegradation in environmental settings (Staples, 2001), (Thornton et al., 2020).

Toxicology and Safety

• The toxicological profiles of ETBE and similar oxygenated compounds have been reviewed, emphasizing their low toxicity, rapid metabolism, and the absence of significant effects on reproduction and development at environmental exposure levels. This knowledge can be pivotal in assessing the safety profile of structurally related compounds for various applications (Mcgregor, 2007), (Peyster, 2010).

Chemical Interactions and Applications

• Research into the interactions of ionic liquids with biopolymers such as cellulose and chitin points to the potential of certain chemicals to dissolve or modify biopolymers, thereby suggesting applications in material science, biotechnology, and green chemistry. Insights into the solubility and reactivity of compounds within ionic liquids can guide the development of new materials or chemical processes (Ostadjoo et al., 2018).

Synthesis and Reactivity

• Reviews on the synthesis of heterocycles and dyes using specific chemical scaffolds underline the versatility of certain core structures for generating a wide range of functional molecules. Such knowledge can be applied to explore the synthetic utility of ethyl 3-oxo-4-[(1-phenyl-1H-tetrazol-5-yl)thio]butanoate in creating novel compounds with potential biological or material applications (Gomaa & Ali, 2020).

Mechanism of Action

Target of Action

Compounds with a tetrazole group have been known to target the active site of xanthine oxidase .

Mode of Action

It’s known that tetrazole derivatives can interact with their targets and cause significant changes . For instance, a compound with a tetrazole group was found to act as a mixed-type inhibitor for xanthine oxidase .

Biochemical Pathways

Tetrazole derivatives have been associated with various biological activities, suggesting they may interact with multiple pathways .

Result of Action

Compounds with a tetrazole group have been associated with various biological activities, suggesting they may have diverse molecular and cellular effects .

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability. For instance, a compound with a tetrazole group was found to show good thermal stabilities (300 °C), mechanical stabilities and chemical stabilities in acidic (pH = 2) and basic (pH = 12) aqueous solutions .